Cas no 1797716-80-3 (2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride)

• Product Name: 2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride
• CAS No: 1797716-80-3
• MF: C₁₂H₁₄ClN₃O₂
• MW: 267.711461544037
• CID: 5172029
• PubChem ID: 66842498
• Update Time: 2026-03-04

2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride
• AKOS033559734
• 2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholinehydrochloride
• 1797716-80-3
• G70990
• SCHEMBL917757
• 2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine;hydrochloride
• 2-(5-Phenyl-[1,2,4]oxadiazol-3-yl)-morpholine hydrochloride
• ROOXNFCDQUGQSC-UHFFFAOYSA-N
• Z1704732453
• EN300-137555

• Inchi： 1S/C12H13N3O2.ClH/c1-2-4-9(5-3-1)12-14-11(15-17-12)10-8-13-6-7-16-10;/h1-5,10,13H,6-8H2;1H
• InChI Key： ROOXNFCDQUGQSC-UHFFFAOYSA-N
• SMILES： C1(C2OCCNC2)=NOC(C2C=CC=CC=2)=N1.Cl

Computed Properties

• Exact Mass: 267.0774544g/mol
• Monoisotopic Mass: 267.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride

Comprehensive Overview of 2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride (CAS No. 1797716-80-3)

In the rapidly evolving field of pharmaceutical and chemical research, 2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride (CAS No. 1797716-80-3) has emerged as a compound of significant interest. This molecule, characterized by its unique oxadiazole and morpholine structural motifs, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its pharmacological properties, which make it a promising candidate for targeting various biological pathways.

The compound's chemical structure features a 1,2,4-oxadiazole ring linked to a phenyl group and a morpholine moiety, which contributes to its stability and reactivity. This combination of functional groups is often explored in the development of small-molecule inhibitors and bioactive compounds. Recent studies have highlighted its potential role in modulating enzyme activity and receptor interactions, aligning with current trends in precision medicine and targeted therapy.

One of the most searched topics related to 2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride is its synthetic route and scalability. Chemists and manufacturers are keen to optimize its production process to meet the growing demand for high-purity compounds in academic and industrial settings. Discussions on platforms like ResearchGate and PubMed often focus on its reaction conditions, yield improvement, and green chemistry approaches, reflecting the broader shift toward sustainable synthesis methods.

Another area of interest is the compound's potential in neurological research. With the rising prevalence of neurodegenerative diseases, scientists are investigating its interactions with central nervous system (CNS) targets. Preliminary data suggests that its morpholine component may enhance blood-brain barrier permeability, a critical factor in CNS drug development. This aligns with the increasing focus on brain-targeted therapeutics in modern pharmacology.

From a commercial perspective, 2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride is gaining traction in the custom synthesis market. Suppliers and contract research organizations (CROs) frequently list it as a building block for medicinal chemistry projects. Its versatility makes it a valuable asset for high-throughput screening and lead optimization, addressing the needs of drug discovery pipelines worldwide.

In summary, 2-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride (CAS No. 1797716-80-3) represents a multifaceted compound with broad applicability in pharmaceutical research and chemical synthesis. Its unique structural features and potential therapeutic benefits continue to drive innovation, making it a subject of ongoing exploration in both academic and industrial laboratories.